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Compound of Interest

Compound Name: 3-(Oxolan-2-yl)propanoic acid

Cat. No.: B1331362 Get Quote

Essential Safety and Handling Guide for 3-
(Oxolan-2-yl)propanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 3-(Oxolan-2-
yl)propanoic acid (CAS No. 935-12-6), also known as 3-(Tetrahydrofuran-2-yl)propanoic acid.

While a specific Safety Data Sheet (SDS) for this compound is not readily available, this

document synthesizes safety protocols based on structurally similar chemicals, including other

propanoic acid derivatives and compounds containing an oxolane (tetrahydrofuran) ring.

Hazard Assessment and Personal Protective
Equipment (PPE)
Based on the analysis of related compounds, 3-(Oxolan-2-yl)propanoic acid is anticipated to

be a potential irritant to the eyes, skin, and respiratory tract. The oxolane moiety, also known as

tetrahydrofuran (THF), is a flammable liquid and can form explosive peroxides upon prolonged

exposure to air. Therefore, appropriate precautions are essential.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

To protect against potential

splashes and eye irritation.

Skin Protection

Nitrile rubber gloves

(disposable) and a

polyethylene-coated

polypropylene lab coat

To prevent skin contact and

potential irritation.[1]

Respiratory Protection
A NIOSH-approved respirator

with an organic vapor cartridge

Recommended if handling in a

poorly ventilated area or if dust

or vapors are generated.[1]

Footwear
Chemical-resistant, closed-toe

shoes

To protect feet from potential

spills.

Operational and Handling Plan
A systematic approach to handling 3-(Oxolan-2-yl)propanoic acid is critical to ensure

laboratory safety. The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Disposal

Don Appropriate PPE

Work in a Ventilated Area
(e.g., Fume Hood)

Ensure safety first

Handle Chemical with Care

Proceed with experiment

Have Spill Kit Ready Use a Labeled, Sealed Waste Container

After use

Follow Institutional and Local
Disposal Regulations

Click to download full resolution via product page

Figure 1: Workflow for handling 3-(Oxolan-2-yl)propanoic acid.

Experimental Protocols

Preparation:

Before handling the compound, ensure you are wearing the appropriate PPE as detailed

in the table above.
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All work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.[1][2]

Handling:

Avoid direct contact with skin and eyes.[1][2]

Minimize the generation of dust or aerosols.

Keep the container tightly closed when not in use.[1][2]

In case of a spill, use an inert absorbent material to contain it and place it in a suitable,

sealed container for disposal.

Disposal Plan
Proper disposal of 3-(Oxolan-2-yl)propanoic acid and any contaminated materials is crucial to

prevent environmental contamination and ensure safety.

Waste Container: All waste materials, including the chemical itself, any contaminated

absorbent materials, and disposable PPE, should be placed in a clearly labeled, sealed, and

compatible waste container.

Regulations: Dispose of the chemical waste in accordance with all applicable federal, state,

and local environmental regulations. Consult your institution's environmental health and

safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 3-(Oxolan-
2-yl)propanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331362#personal-protective-equipment-for-
handling-3-oxolan-2-yl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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